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Compound of Interest

Compound Name: Sulfamoyl chloride

Cat. No.: B135185 Get Quote

Essential Safety and Handling Guide for Sulfamoyl
Chloride
This guide provides critical safety and logistical information for the handling and disposal of

sulfamoyl chloride (CAS No. 7778-42-9). Adherence to these procedures is essential for the

safety of all laboratory personnel.

1. Hazard Identification and Classification

Sulfamoyl chloride is a hazardous substance that can cause severe skin burns and eye

damage.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[1][2] The signal word

for sulfamoyl chloride is "Danger".[2][3]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H312: Harmful in contact with skin[1][2]

H314: Causes severe skin burns and eye damage[1][2]

H332: Harmful if inhaled[1][2]

2. Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling sulfamoyl chloride
to minimize exposure and ensure personal safety.

Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield is

also recommended.

Protects against severe eye

damage from splashes or dust.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[4]

Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls.[5]

Prevents severe skin burns

and absorption of the harmful

chemical.[1][5]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[2] If exposure limits are

exceeded, a full-face respirator

with an appropriate cartridge is

necessary.[5]

Protects against inhalation of

harmful dust, fumes, or vapors.

[1][2]

3. Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's stability.

Handling:

Always handle sulfamoyl chloride in a well-ventilated area, preferably within a certified

chemical fume hood.[2]

Avoid all direct contact with the substance. Do not breathe in dust, fumes, or vapors.[1][2]

Wear the appropriate personal protective equipment at all times.[1]

Wash hands thoroughly with soap and water after handling.[1][2]
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Do not eat, drink, or smoke in the area where sulfamoyl chloride is handled or stored.[1]

When diluting, always add the material to water slowly, never the other way around, to avoid

a violent reaction.[6]

Storage:

Store in a tightly sealed, corrosion-resistant container in a cool, dry, and well-ventilated area.

[2][5]

Long-term storage at -20°C is recommended.[2][3]

Keep away from incompatible materials such as water, strong oxidizing agents, bases,

alcohols, and metals.[2][4][7]

The storage area should be locked to restrict access to authorized personnel only.[1][2]

Ensure that an eyewash station and a safety shower are readily accessible in the vicinity of

the handling and storage area.[8]

4. Accidental Release and First Aid Measures

Immediate and appropriate response to spills or exposure is crucial.

Accidental Release:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and from entering drains or waterways.[1][2]

Absorb: Use an inert, non-combustible absorbent material like dry sand or earth to contain

the spill.[2][4]

Neutralize: The spill area can be neutralized with soda ash or slaked lime.[2][6]
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Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[1][2]

First Aid:

General: Immediately remove any clothing that has been contaminated. Move the affected

person out of the hazardous area and consult a physician, showing them the Safety Data

Sheet (SDS).[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration. Seek immediate medical attention.[1][5]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][5]

5. Disposal Plan

The disposal of sulfamoyl chloride and its waste must be handled by a licensed professional

waste disposal service in accordance with all local, state, and federal regulations.[1][2][9]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[1]

Containers: Dispose of the contents and the container in an approved waste disposal plant.

[1] Contaminated packaging should be disposed of as unused product.[9]

Quantitative Data Summary
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Property Value

CAS Number 7778-42-9

Molecular Formula ClH₂NO₂S

Molecular Weight 115.54 g/mol [2]

Physical State Solid[2]

Appearance White to Off-White Solid[2]

Melting Point 40-41 °C[2]

Boiling Point 100-105 °C at 4 mmHg[2]

Purity ≥95% - 98%[1][2]

Safe Handling Workflow
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Preparation
- Review SDS

- Wear full PPE
- Ensure fume hood is operational

Handling
- Work within fume hood

- Avoid contact and inhalation
- Use with caution

Proceed with experiment

Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

If not all is used

Accidental Spill
- Evacuate and ventilate

- Contain and absorb
- Neutralize and collect

If spill occurs

Personal Exposure
- Follow first aid procedures

- Seek immediate medical attention

If exposure occurs

Waste Generation
- Collect in labeled container

After experiment

Procedure Complete

If all is used and no waste

For subsequent use

Collect spill waste

Disposal
- Use licensed disposal service

- Follow all regulations

Dispose of waste

Click to download full resolution via product page

Caption: Logical workflow for handling sulfamoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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